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Compound of Interest

Compound Name: Vinylcyclohexane

Cat. No.: B147605 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

vinylcyclohexane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development and polymer chemistry who require precise

data and methodologies for handling and characterizing this monomer.

Overview of Vinylcyclohexane
Vinylcyclohexane, also known as cyclohexylethylene, is a colorless liquid organic compound.

[1][2] It consists of a vinyl group attached to a cyclohexane ring. Its primary application is as a

monomer in the synthesis of polymers and copolymers, contributing to materials with specific

mechanical properties.[2] A thorough understanding of its physical properties is crucial for its

application in polymer synthesis, as a solvent, and as a starting material for other organic

compounds.[1]

Physical Properties of Vinylcyclohexane
The boiling point and density are critical physical constants for the identification, purification,

and handling of vinylcyclohexane. These properties are summarized below.
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Physical Property Value Conditions

Boiling Point 128 °C
At standard atmospheric

pressure (lit.)[3][4][5][6]

127-128 °C
At standard atmospheric

pressure[7]

Density 0.805 g/mL At 25 °C (lit.)[4][6][8][9]

0.8 g/mL Not specified[3]

0.842 g/cm³ At 0 °C[5]

Experimental Determination of Physical Properties
Accurate determination of the boiling point and density of vinylcyclohexane requires

standardized experimental protocols. The following sections detail the methodologies for these

measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a sharp, constant temperature during

distillation.[10]

Protocol:

Apparatus Setup: Assemble a distillation apparatus or a micro boiling point apparatus using

a Thiele tube. For the latter, a small test tube containing 2-3 mL of vinylcyclohexane is

attached to a thermometer.[10] A capillary tube, sealed at one end, is placed inside the test

tube with the open end down.[11]

Heating: The apparatus is heated gently in a liquid bath (e.g., paraffin oil).[10][11] The

heating should be gradual to ensure uniform temperature distribution, which can be

facilitated by stirring.[10]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This indicates that the vapor pressure of the vinylcyclohexane is

overcoming the external pressure.[11]
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Measurement: Continue gentle heating until a rapid and continuous stream of bubbles is

observed. At this point, remove the heat source. The temperature at which the bubbling

ceases and the liquid begins to enter the capillary tube is recorded as the boiling point of

vinylcyclohexane.[11]

Pressure Correction: Since boiling point is dependent on atmospheric pressure, it is

important to record the ambient pressure. If the pressure deviates significantly from standard

pressure (760 mmHg), a correction may be necessary.
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Workflow for Boiling Point Determination

Apparatus Setup

Heating & Observation

Measurement

Result

1. Place 2-3 mL of
vinylcyclohexane in a test tube.

2. Insert a sealed-end
capillary tube (open end down).

3. Attach the test tube
to a thermometer.

4. Immerse assembly in a
Thiele tube with heating oil.

5. Gently heat the
side arm of the Thiele tube.

6. Observe for a rapid, continuous
stream of bubbles from the capillary.

7. Remove heat source.

8. Record the temperature when
bubbling stops and liquid

enters the capillary.

Boiling Point of
Vinylcyclohexane

9. Record ambient
atmospheric pressure.
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Workflow for Boiling Point Determination
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Density is an intensive physical property defined as the mass of a substance per unit volume (d

= m/V).[12] It is temperature-dependent, so the temperature of the measurement must be

recorded.

Protocol:

Mass Measurement of Empty Container: Accurately weigh a clean, dry volumetric flask or

pycnometer of a known volume (e.g., 10 mL) using an analytical balance. Record this mass.

Filling the Container: Carefully fill the container with vinylcyclohexane up to the calibration

mark. Ensure there are no air bubbles.

Temperature Equilibration: Place the filled container in a constant temperature water bath

until the vinylcyclohexane reaches the desired temperature (e.g., 25 °C). The volume of the

liquid may change slightly, so it may be necessary to add or remove a small amount to align

with the calibration mark.

Mass Measurement of Filled Container: Dry the outside of the container and weigh it again

on the analytical balance. Record this new mass.

Calculation:

Calculate the mass of the vinylcyclohexane by subtracting the mass of the empty

container from the mass of the filled container.

Divide the mass of the vinylcyclohexane by the known volume of the container to obtain

the density.

Repeat the procedure for multiple trials to ensure accuracy.[12]
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Workflow for Density Determination

Mass Measurement

Calculation

Result

1. Weigh a clean, dry
volumetric flask (Mass A).

2. Fill flask to the mark
with vinylcyclohexane.

3. Equilibrate to a constant
temperature (e.g., 25°C).

4. Weigh the filled flask (Mass B).

5. Calculate mass of liquid:
Mass_liquid = Mass B - Mass A

7. Calculate Density:
Density = Mass_liquid / Volume_flask

6. Record the known volume
of the flask (Volume_flask).

Density of Vinylcyclohexane
at specified temperature
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Workflow for Density Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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